molecular formula C10H6ClF6NO2 B8648755 4-Chloro-2,6-bis-trifluoromethyl-nicotinic acid ethyl ester

4-Chloro-2,6-bis-trifluoromethyl-nicotinic acid ethyl ester

Cat. No.: B8648755
M. Wt: 321.60 g/mol
InChI Key: CXDQYPGPUDLVEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2,6-bis-trifluoromethyl-nicotinic acid ethyl ester is a useful research compound. Its molecular formula is C10H6ClF6NO2 and its molecular weight is 321.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6ClF6NO2

Molecular Weight

321.60 g/mol

IUPAC Name

ethyl 4-chloro-2,6-bis(trifluoromethyl)pyridine-3-carboxylate

InChI

InChI=1S/C10H6ClF6NO2/c1-2-20-8(19)6-4(11)3-5(9(12,13)14)18-7(6)10(15,16)17/h3H,2H2,1H3

InChI Key

CXDQYPGPUDLVEO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(N=C(C=C1Cl)C(F)(F)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A 500 ml round bottom flask equipped with nitrogen inlet and magnetic stirrer is charged with 40 g (0.132 mol) of product from Example 2 and 24.97 g (0.233 mol) of 2,6-lutidine. To this is slowly added (exothermic) 185 ml (1.98 mol) of phosphorous oxychloride. The flask is fitted with a condenser and the mixture is heated to reflux. After refluxing for 18 hours the material is cooled, concentrated, and the mixture was poured into 150 g of ice slowly. The ice mixture was then poured into 200 ml of 10% HCl (aqueous) and extracted twice with ether. The combined ether layers were washed with 10% NaOH (aqueous), dried (MgSO4), and concentrated in vacuo affording a black oil. The residue was kugelrohr distilled at 67 Pa. The earlier fraction (pot temperature 50° C.) was discarded. The later fraction (pot temperature 85° C.) afforded 25.15 g (60%) of product, nD25 1.4185. Anal. Calc'd. for C10H6Cl1F6N1O2 : C, 37.35; H, 1.88; N, 4.36. Found: C, 37.51; H, 1.74; N, 4.23.
Quantity
40 g
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24.97 g
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185 mL
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reactant
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Yield
60%

Synthesis routes and methods II

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Synthesis routes and methods III

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